Cas no 442571-86-0 (5-Cyclohexyl-3-(3-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 5-Cyclohexyl-3-(3-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 442571-86-0
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• MDL: MFCD04208216
• CID: 858072
• PubChem ID: 702938
• Update Time: 2025-04-19

5-Cyclohexyl-3-(3-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-CYCLOHEXYL-3-(3-NITROPHENYL)-1,2,4-OXADIAZOLE
• AC1LDXD9
• ACMC-1BMUG
• ANW-75322
• MolPort-002-186-097
• STK114848
• AKOS001674782
• 442571-86-0
• CS-0452556
• SR-01000501782
• BS-23390
• MFCD04208216
• DTXSID00351544
• SR-01000501782-1
• 5-Cyclohexyl-3-(3-nitrophenyl)-1,2,4-oxadiazole

• MDL： MFCD04208216
• Inchi： 1S/C14H15N3O3/c18-17(19)12-8-4-7-11(9-12)13-15-14(20-16-13)10-5-2-1-3-6-10/h4,7-10H,1-3,5-6H2
• InChI Key： WQLIQMGJEJUWCQ-UHFFFAOYSA-N
• SMILES： O1C(C2CCCCC2)=NC(C2C=CC=C(C=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 273.11100
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.74000
• LogP: 4.21570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles